Cas no 1215205-53-0 (Tert-butyl 3-acetoxyazetidine-1-carboxylate)

Tert-butyl 3-acetoxyazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of azetidine-containing compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the acetoxy moiety offers a reactive handle for further functionalization. This compound is commonly employed in pharmaceutical and agrochemical research due to its compatibility with a range of reaction conditions. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of bioactive molecules. The compound’s stability under standard storage conditions ensures reliable performance in multi-step synthesis workflows.
Tert-butyl 3-acetoxyazetidine-1-carboxylate structure
1215205-53-0 structure
Product Name:Tert-butyl 3-acetoxyazetidine-1-carboxylate
CAS No:1215205-53-0
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD24445131
CID:3045396
PubChem ID:58334039
Update Time:2025-05-28

Tert-butyl 3-acetoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-acetoxyazetidine-1-carboxylate
    • DNJUHDXBMYLVLF-UHFFFAOYSA-N
    • AK668702
    • DS-19899
    • AKOS030524211
    • C71799
    • 1215205-53-0
    • DTXSID001211311
    • 1,1-Dimethylethyl 3-(acetyloxy)-1-azetidinecarboxylate
    • TERT-BUTYL 3-(ACETYLOXY)AZETIDINE-1-CARBOXYLATE
    • tert-butyl 3-acetyloxyazetidine-1-carboxylate
    • SCHEMBL435844
    • CS-0161030
    • tert-butyl3-acetoxyazetidine-1-carboxylate
    • Tert-butyl 3-acetoxyazetidine-1-carboxylate
    • MDL: MFCD24445131
    • Inchi: 1S/C10H17NO4/c1-7(12)14-8-5-11(6-8)9(13)15-10(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: DNJUHDXBMYLVLF-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 215.11575802g/mol
  • Monoisotopic Mass: 215.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 0.8

Tert-butyl 3-acetoxyazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZX635-200mg
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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tert-Butyl 3-acetoxyazetidine-1-carboxylate
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¥46.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T56940-5g
tert-Butyl 3-acetoxyazetidine-1-carboxylate
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¥424.0 2024-07-18
Ambeed
A131924-250mg
tert-Butyl 3-acetoxyazetidine-1-carboxylate
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$7.00 2022-05-17
Ambeed
A131924-1g
tert-Butyl 3-acetoxyazetidine-1-carboxylate
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Ambeed
A131924-25g
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$301.0 2025-02-24
Chemenu
CM248275-1g
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